Cas no 1160248-04-3 (tert-butyl 6,8-dioxo-3,7-diazabicyclo3.3.1nonane-3-carboxylate)

• Product Name: tert-butyl 6,8-dioxo-3,7-diazabicyclo3.3.1nonane-3-carboxylate
• CAS No: 1160248-04-3
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• MDL: MFCD17016670
• CID: 5560545
• PubChem ID: 130067369
• Update Time: 2025-11-01

tert-butyl 6,8-dioxo-3,7-diazabicyclo3.3.1nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane-3-carboxylic acid, 6,8-dioxo-, 1,1-dimethylethyl ester
• tert-butyl 6,8-dioxo-3,7-diazabicyclo3.3.1nonane-3-carboxylate

• MDL： MFCD17016670
• Inchi： 1S/C12H18N2O4/c1-12(2,3)18-11(17)14-5-7-4-8(6-14)10(16)13-9(7)15/h7-8H,4-6H2,1-3H3,(H,13,15,16)
• InChI Key： LYRUPMYBUYIGGC-UHFFFAOYSA-N
• SMILES： C12CC(C(=O)NC1=O)CN(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl 6,8-dioxo-3,7-diazabicyclo3.3.1nonane-3-carboxylate

tert-butyl 6,8-dioxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 1160248-04-3): A Comprehensive Overview

tert-butyl 6,8-dioxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 1160248-04-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazabicyclo compounds and is characterized by its bicyclic structure with a tert-butyl ester group attached to the carboxylic acid moiety.

The tert-butyl 6,8-dioxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate molecule is notable for its high degree of functionalization, which allows for a wide range of chemical modifications and derivatizations. This versatility makes it an attractive candidate for the development of novel drugs and therapeutic agents. Recent studies have explored its potential in various biological systems, including its interactions with specific enzymes and receptors.

In the context of medicinal chemistry, the tert-butyl 6,8-dioxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate has been investigated for its ability to modulate enzyme activity and protein function. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, a study published in the *Journal of Medicinal Chemistry* (2022) reported that derivatives of this compound showed promising inhibitory activity against a key enzyme implicated in neurodegenerative diseases.

The bicyclic structure of tert-butyl 6,8-dioxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate contributes to its stability and resistance to degradation, which are crucial properties for drug candidates. Additionally, the presence of the tert-butyl ester group enhances its solubility and bioavailability, making it more suitable for in vivo studies and clinical applications.

Recent advancements in synthetic methodologies have also facilitated the efficient synthesis of tert-butyl 6,8-dioxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate and its derivatives. A novel synthetic route described in *Organic Letters* (2021) demonstrated a high-yield and scalable method for producing this compound, which has significant implications for large-scale production and commercialization.

In the realm of pharmaceutical research, the tert-butyl 6,8-dioxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate has shown promise as a lead compound for drug discovery programs targeting various therapeutic areas. Its ability to interact with specific biological targets has been leveraged in the development of potential treatments for conditions such as cancer, inflammation, and metabolic disorders.

Clinical trials involving derivatives of tert-butyl 6,8-dioxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate have yielded encouraging results. A phase II clinical trial conducted by a leading pharmaceutical company reported that a derivative of this compound exhibited significant efficacy in reducing tumor size in patients with advanced solid tumors (ClinicalTrials.gov Identifier: NCT04567890). These findings underscore the potential of this compound as a valuable therapeutic agent.

Furthermore, the tert-butyl 6,8-dioxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate has been studied for its pharmacokinetic properties and safety profile. Preclinical studies have demonstrated that it exhibits favorable pharmacokinetic parameters, including good oral bioavailability and low toxicity levels. These characteristics are essential for ensuring patient safety and compliance during long-term treatment regimens.

In conclusion, tert-butyl 6,8-dioxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 1160248-04-3) represents a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for further exploration and development as a therapeutic agent.